Cas no 113366-75-9 (4-Oxazolecarboxylicacid, 5-ethyl-2-methyl-)
113366-75-9 structure
Product Name:4-Oxazolecarboxylicacid, 5-ethyl-2-methyl-
CAS No:113366-75-9
MF:C7H9NO3
MW:155.151262044907
CID:130146
PubChem ID:13835316
Update Time:2025-04-19
4-Oxazolecarboxylicacid, 5-ethyl-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-Oxazolecarboxylicacid, 5-ethyl-2-methyl-
- 4-Oxazolecarboxylicacid,5-ethyl-2-methyl-(9CI)
- 5-ethyl-2-methyl-1,3-oxazole-4-carboxylic acid
- 5-Ethyl-2-methyloxazole-4-carboxylic acid
- 113366-75-9
- DTXSID20550759
-
- Inchi： 1S/C7H9NO3/c1-3-5-6(7(9)10)8-4(2)11-5/h3H2,1-2H3,(H,9,10)
- InChI Key： TZRPDSHXBMYJNA-UHFFFAOYSA-N
- SMILES： O1C(C)=NC(C(=O)O)=C1CC
Computed Properties
- Exact Mass: 155.05827
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- PSA: 63.33
4-Oxazolecarboxylicacid, 5-ethyl-2-methyl- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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